N-(2-methoxyphenyl)-1-(3-methoxyquinoxalin-2-yl)piperidine-3-carboxamide

• IUPAC Name: N-(2-methoxyphenyl)-1-(3-methoxyquinoxalin-2-yl)piperidine-3-carboxamide
• InChI: InChI=1S/C22H24N4O3/c1-28-19-12-6-5-11-18(19)24-21(27)15-8-7-13-26(14-15)20-22(29-2)25-17-10-4-3-9-16(17)23-20/h3-6,9-12,15H,7-8,13-14H2,1-2H3,(H,24,27)
• InChI Key: BPLPPWAMGXSMHE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)C2CCCN(C2)C3=NC4=CC=CC=C4N=C3OC
• Molecular Formula: C22H24N4O3
• Molecular Weight: 392.5 g/mol

Description

N-(2-methoxyphenyl)-1-(3-methoxyquinoxalin-2-yl)piperidine-3-carboxamide is a synthetic organic compound that belongs to the class of piperidine carboxamides

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-methoxyphenyl)-1-(3-methoxyquinoxalin-2-yl)piperidine-3-carboxamide typically involves multi-step organic reactions. A common synthetic route might include:

Formation of the piperidine ring: Starting from a suitable precursor, the piperidine ring can be formed through cyclization reactions.

Introduction of the quinoxaline moiety: The quinoxaline ring can be introduced via condensation reactions involving appropriate diamines and diketones.

Attachment of the methoxyphenyl group: This can be achieved through nucleophilic substitution reactions.

Formation of the carboxamide group: The final step involves the formation of the carboxamide group through amide bond formation reactions.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to ensure high yield, purity, and cost-effectiveness. This may include the use of catalysts, controlled reaction conditions, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

N-(2-methoxyphenyl)-1-(3-methoxyquinoxalin-2-yl)piperidine-3-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to remove oxygen-containing groups or reduce double bonds.

Substitution: Nucleophilic or electrophilic substitution reactions can be used to replace specific atoms or groups within the molecule.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Reagents like halogens (Cl2, Br2) or nucleophiles (NH3, OH-) can be employed under appropriate conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield ketones or carboxylic acids, while reduction could produce alcohols or amines.

Scientific Research Applications

Chemistry: As a building block for the synthesis of more complex molecules.

Biology: Potential use as a probe or ligand in biochemical assays.

Medicine: Investigation as a potential therapeutic agent for various diseases.

Industry: Use in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of N-(2-methoxyphenyl)-1-(3-methoxyquinoxalin-2-yl)piperidine-3-carboxamide would depend on its specific application. In medicinal chemistry, it might interact with specific molecular targets such as enzymes or receptors, modulating their activity through binding interactions. The pathways involved could include signal transduction, metabolic processes, or gene expression regulation.

Comparison with Similar Compounds

Similar Compounds

N-(2-methoxyphenyl)-1-(3-methoxyquinoxalin-2-yl)piperidine-3-carboxamide: can be compared with other piperidine carboxamides or quinoxaline derivatives.

Uniqueness

The uniqueness of this compound lies in its specific combination of functional groups and structural features, which may confer unique chemical reactivity, biological activity, or physical properties compared to similar compounds.